1-(Oxetan-3-yl)piperazine hydrochloride
Overview
Description
1-(Oxetan-3-yl)piperazine hydrochloride is a chemical compound with the molecular formula C7H15ClN2O . It is a yellow to brown solid and has a molecular weight of 178.66 .
Molecular Structure Analysis
The InChI code for 1-(Oxetan-3-yl)piperazine hydrochloride is 1S/C7H14N2O.ClH/c1-3-9(4-2-8-1)7-5-10-6-7;/h7-8H,1-6H2;1H . This indicates the connectivity and hydrogen count of the molecule’s atoms.Physical And Chemical Properties Analysis
1-(Oxetan-3-yl)piperazine hydrochloride is a yellow to brown solid . It has a molecular weight of 178.66 and a molecular formula of C7H15ClN2O . The compound should be stored at 2-8°C .Scientific Research Applications
C7H15ClN2O C_7H_{15}ClN_2O C7H15ClN2O
and a molecular weight of 178.66 g/mol . It’s a versatile chemical used in various scientific research fields. Below is a comprehensive analysis of its applications across six distinct areas of research:Biomedical Research
In the realm of biomedical research, this compound is utilized as a building block for the synthesis of more complex molecules. Its unique structure, featuring both an oxetane ring and a piperazine moiety, makes it a valuable precursor in the design of novel pharmaceuticals. The oxetane ring, in particular, is known for its presence in bioactive molecules, which can lead to enhanced metabolic stability and improved pharmacokinetic properties .
Material Science
“1-(Oxetan-3-yl)piperazine hydrochloride” finds its application in material science as a monomer for polymer synthesis. The oxetane ring can undergo polymerization reactions to form polyethers, which are of interest for creating materials with specific mechanical properties. These polymers can be tailored for use in coatings, adhesives, and other industrial applications .
Chemical Synthesis
This compound serves as a versatile intermediate in organic synthesis. Its reactivity allows for various functional group transformations and coupling reactions. Researchers leverage this reactivity to synthesize a wide array of chemical entities, ranging from small molecules to complex organic frameworks, which can be further used in drug development and other chemical industries .
Pharmacology
In pharmacological research, “1-(Oxetan-3-yl)piperazine hydrochloride” is explored for its potential role in drug discovery. The piperazine moiety is a common feature in many drugs and can interact with a variety of biological targets. This interaction profile provides a starting point for the development of new therapeutic agents aimed at treating diverse health conditions .
Analytical Chemistry
Analytical chemists may employ “1-(Oxetan-3-yl)piperazine hydrochloride” as a standard or reagent in chromatographic methods. Its distinct chemical structure can be used to calibrate instruments or as a reference compound in the qualitative and quantitative analysis of complex mixtures .
Chromatography Research
In chromatography research, the compound’s unique physicochemical properties make it suitable for studying retention behaviors and developing new chromatographic techniques. It can be used to test the efficacy of various stationary phases and to optimize separation processes in both gas and liquid chromatography .
Safety and Hazards
properties
IUPAC Name |
1-(oxetan-3-yl)piperazine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2O.ClH/c1-3-9(4-2-8-1)7-5-10-6-7;/h7-8H,1-6H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QVBPKXLAEAWYIO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2COC2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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